2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid hydrochloride
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Overview
Description
2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid hydrochloride is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Enzyme Inhibition Applications
A study by Ikram et al. (2015) involved the synthesis of novel amino acid bearing Schiff base ligand and its metal complexes, characterized for their antioxidant properties and xanthine oxidase inhibitory activities. This research highlights the potential of amino acid derivatives in developing compounds with significant biological activities, such as enzyme inhibition and antioxidant properties, which could be relevant to the therapeutic research field Ikram et al., 2015.
Fluorescence Detection and High-Performance Liquid Chromatography (HPLC)
You et al. (2006) developed a sensitive method for the determination of amino compounds using a novel derivatization technique. This study demonstrates the application of amino acid derivatives in analytical chemistry, specifically in enhancing the sensitivity and specificity of HPLC for detecting amines in complex samples You et al., 2006.
Corrosion Inhibition
Research by Srivastava et al. (2017) on amino acids-based corrosion inhibitors presents an innovative approach to preventing metal corrosion. This application is particularly relevant in industrial and engineering fields, where material durability and longevity are critical Srivastava et al., 2017.
Molecular Labeling and Bioconjugation
A study by Frisch et al. (1996) introduced new thiol-reactive heterobifunctional reagents for coupling peptides to liposomes, showcasing the role of amino acid derivatives in facilitating targeted drug delivery and molecular labeling, which is crucial for both therapeutic applications and research tools Frisch et al., 1996.
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . This suggests that 2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid hydrochloride may also interact with multiple targets in the body.
Mode of Action
Indole derivatives are known to interact with their targets and cause various biological changes . It is plausible that this compound operates in a similar manner.
Biochemical Pathways
Indole derivatives are known to possess various biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Given that indole derivatives have been found to possess various biological activities , it is plausible that this compound may have similar effects.
Properties
IUPAC Name |
2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2.ClH/c12-10(11(13)14)9-6-5-7-3-1-2-4-8(7)9;/h1-4,9-10H,5-6,12H2,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGOVULXNCUEOTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C1C(C(=O)O)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.